1-(3-Chlorophenyl)-5-(4-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridin-4-amine

• IUPAC Name: 1-(3-chlorophenyl)-5-(4-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridin-4-amine
• InChI: InChI=1S/C19H14Cl2N4/c1-11-17-18(22)16(12-5-7-13(20)8-6-12)10-23-19(17)25(24-11)15-4-2-3-14(21)9-15/h2-10H,1H3,(H2,22,23)
• InChI Key: KIIBJCOZECLEFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)N)C3=CC=C(C=C3)Cl)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H14Cl2N4
• Molecular Weight: 369.2 g/mol

Description

1-(3-Chlorophenyl)-5-(4-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridin-4-amine is a useful research compound. Its molecular formula is C19H14Cl2N4 and its molecular weight is 369.2 g/mol. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 1-(3-Chlorophenyl)-5-(4-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridin-4-amine involves the synthesis of the pyrazolo[3,4-b]pyridine ring system followed by the introduction of the chlorophenyl groups at the appropriate positions.

Starting Materials
3-methyl-1H-pyrazolo[3,4-b]pyridine-4-amine, 3-chloroaniline, 4-chloroaniline, Sodium hydride, Bromine, Acetic acid, Dimethylformamide, Chloroform, Ethyl acetate, Methanol, Wate

Reaction
Step 1: Synthesis of 3-methyl-1H-pyrazolo[3,4-b]pyridine-4-amine, 3-methylpyrazole is reacted with 2-bromo-3-nitropyridine in the presence of sodium hydride to form 3-methyl-1H-pyrazolo[3,4-b]pyridine. The nitro group is then reduced to an amine using palladium on carbon and hydrogen gas., Step 2: Synthesis of 1-(3-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridine-4-amine, 3-chloroaniline is reacted with 3-methyl-1H-pyrazolo[3,4-b]pyridine-4-amine in the presence of acetic acid to form 1-(3-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridine-4-amine., Step 3: Synthesis of 1-(3-chlorophenyl)-5-(4-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridin-4-amine, 4-chloroaniline is reacted with 1-(3-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridine-4-amine in the presence of sodium hydride and dimethylformamide to form 1-(3-chlorophenyl)-5-(4-chlorophenyl)-3-methylpyrazolo[3,4-b]pyridin-4-amine., Step 4: Purification, The crude product is purified by recrystallization from a mixture of chloroform and ethyl acetate. The final product is obtained as a yellow solid with a melting point of 220-222°C., Step 5: Characterization, The final product is characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry to confirm its structure and purity.